3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C5H3ClN4/c6-5-9-8-4-2-1-3-7-10(4)5/h1-3H
• InChI Key: GPWWYWGHZHRRCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2N=C1)Cl
• Molecular Formula: C5H3ClN4
• DSSTOX Substance ID: DTXSID60363047
• Molecular Weight: 154.56 g/mol
• CAS RN: 33050-36-1

Description

3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound with the molecular formula C5H3ClN4 and a molecular weight of 154.56 g/mol.

Synthesis Analysis

The synthesis of compounds similar to 3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine has been reported in the literature. For instance, a series of novel [1,2,4]triazolo[4,3-a]pyrazine derivatives were synthesized and evaluated for their inhibitory activities toward c-Met/VEGFR-2 kinases. Another study reported the synthesis of bis(1,2,4-triazolo[3,4-b][1,3,4]thiadiazines) derivatives.

Molecular Structure Analysis

The molecular structure of 3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine and similar compounds has been discussed in several studies. These studies have highlighted the importance of the structure–activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines in drug design, discovery, and development.

Chemical Reactions Analysis

The chemical reactions involving 3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine and similar compounds have been studied. These studies have shown that these compounds exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine have been reported. The compound has a molecular weight of 154.56 g/mol.

Scientific Research Applications

Medicinal Chemistry: c-Met Inhibition

3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine: . c-Met is a protein kinase implicated in various forms of cancer, and its inhibition can be a valuable target for anticancer drugs. These compounds have shown promising results in inhibiting c-Met activity, which could lead to the development of new therapeutic agents for treating cancer.

Polymer Science: Structural Units in Polymers

. Its unique heterocyclic structure can contribute to the physical properties of polymers, such as stability and durability, making them suitable for various industrial applications, including materials for solar cells and electronics.

Solar Cell Technology: Enhancing Efficiency

. Its incorporation into solar cell materials can improve the efficiency of light absorption and energy conversion, contributing to the advancement of solar technology.

Fluorescent Probes: Bioimaging and Diagnostics

. These probes can bind to specific biological targets and emit fluorescence, which can be detected and imaged. This application is particularly useful in biological research and medical diagnostics, where visualization of cellular processes is crucial.

GABA A Modulating Activity: Neuropharmacology

. This activity can be harnessed to develop drugs that affect the GABAergic system, which is involved in regulating neuronal excitability and can be targeted in the treatment of anxiety, insomnia, and epilepsy.

Anticancer Activity: Drug Development

. This suggests its potential use in the development of new anticancer drugs, with the ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of 3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine and similar compounds has been investigated. For example, one study found that a compound exhibited promising dual enzyme inhibition of PARP-1 and EGFR.

Future Directions

While specific future directions for 3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine were not found in the retrieved papers, research into similar compounds continues to be a priority, with more effective and selective chemotherapeutic drugs urgently needed.